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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-iodobenzene

Cat. No.: B1338351 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-4-chloro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-Bromo-4-
chloro-1-iodobenzene, a halogenated aromatic compound utilized in organic synthesis and

drug discovery. The information is compiled to assist laboratory personnel in minimizing

exposure risks and ensuring safe operational procedures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromo-4-chloro-1-iodobenzene
is presented in Table 1. These properties are essential for understanding the substance's

behavior under various laboratory conditions.
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Property Value Source(s)

CAS Number 31928-44-6 [1][2]

Molecular Formula C₆H₃BrClI [3]

Molecular Weight 317.35 g/mol [4]

Appearance
White or Colorless to Yellow

powder to lump to clear liquid
[2]

Melting Point 39°C to 44°C [5]

Purity >96.0% (GC) [2]

Storage Temperature
2-8°C, Keep in dark place,

sealed in dry

Hazard Identification and Classification
2-Bromo-4-chloro-1-iodobenzene is classified as a hazardous substance. The GHS hazard

statements indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and causes

skin and serious eye irritation.[4][6] It may also cause respiratory irritation.[7]

GHS Hazard Statements:

H302: Harmful if swallowed[4]

H312: Harmful in contact with skin[4]

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[7]

Experimental Protocols for Hazard Assessment
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Standardized experimental protocols are employed to determine the hazardous properties of

chemical substances. The following are summaries of relevant OECD guidelines for assessing

skin and eye irritation, and a common in vitro cytotoxicity assay.

Skin Irritation Testing (based on OECD Guideline 439)
The In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method is used to

assess the potential of a substance to cause skin irritation.[1]

Methodology:

A three-dimensional Reconstructed Human Epidermis (RhE) model, which mimics the

properties of the human epidermis, is used.[1][8]

The test chemical is applied topically to the RhE tissue.[1] Solids should be ground to a fine

powder before application.[1]

Following a defined exposure period, the chemical is removed by washing.[9]

The viability of the skin models is assessed using the MTT assay.[9] In this assay, the vital

dye MTT is converted by the mitochondrial dehydrogenases of viable cells into a blue

formazan salt.[9]

The amount of formazan produced is measured spectrophotometrically after extraction from

the tissue.[9]

If the cell viability is reduced below a certain threshold (≤ 50%), the substance is classified as

a skin irritant.[9]

Eye Irritation Testing (based on OECD Guideline 405)
The Acute Eye Irritation/Corrosion test evaluates the potential of a substance to cause irritation

or corrosion to the eyes.[10]

Methodology:

A weight-of-the-evidence analysis of existing data is performed before any in vivo testing.[10]

[11]
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If necessary, the test is initially performed on a single albino rabbit.[12]

The test substance is applied as a single dose into the conjunctival sac of one eye, with the

other eye serving as a control.[10][12]

The eyes are examined for ocular lesions at specified intervals (1, 24, 48, and 72 hours after

application).[12]

If no severe damage is observed, the test is confirmed using up to two additional animals.

[13]

The use of topical anesthetics and systemic analgesics is recommended to avoid animal

pain and distress.[10]

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method to assess the metabolic activity of cells, which is an indicator of cell viability.[14][15]

Methodology:

Cells are seeded in a 96-well plate and incubated to allow for attachment.[14]

The cells are then exposed to various concentrations of the test compound.[14]

After an incubation period (typically 24, 48, or 72 hours), an MTT solution is added to each

well.[14]

Living cells with active mitochondrial dehydrogenases reduce the MTT to a purple formazan

product.[14][15]

The formazan crystals are then dissolved, and the absorbance is measured using a

microplate reader.[16]

The cytotoxic effect is often quantified by the IC50 value, which is the concentration of the

compound that reduces cell viability by 50% compared to an untreated control.[14]

Handling Precautions and Safety Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.scribd.com/document/414230594/Cytotoxicity-Invitro
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strict adherence to safety protocols is mandatory when handling 2-Bromo-4-chloro-1-
iodobenzene to prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary line of defense against chemical

exposure.

Risk Assessment

PPE Selection

Handling 2-Bromo-4-chloro-1-iodobenzene Assess risk of exposure
(inhalation, skin/eye contact)

Use in a well-ventilated area
(fume hood)Always required

If ventilation is inadequate,
use a NIOSH-approved respirator

High risk of inhalation

Wear safety glasses with side-shields
or goggles Wear appropriate chemical-resistant gloves Wear a lab coat and closed-toe shoes

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent the spread of

contamination and exposure.
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Spill of 2-Bromo-4-chloro-1-iodobenzene

Evacuate and restrict access to the area

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

Contain the spill with absorbent material

Carefully sweep or vacuum up the spilled material

Place in a sealed, labeled container for disposal

Clean the spill area with soap and water

Report the incident to the lab supervisor

Click to download full resolution via product page

Figure 2. Step-by-step workflow for managing a chemical spill.
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First-Aid Measures
Immediate first-aid is critical in case of accidental exposure. The following flowchart outlines the

initial steps to be taken.

Route of Exposure

Immediate Actions

Exposure to 2-Bromo-4-chloro-1-iodobenzene

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash skin with soap and plenty of water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical advice/attention

Click to download full resolution via product page

Figure 3. First-aid procedures for different routes of exposure.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[14][16]

Keep away from incompatible materials such as oxidizing agents.[1]

Protect from light.[13]

Disposal:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1338351?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://www.scribd.com/document/414230594/Cytotoxicity-Invitro
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container in accordance with local, regional, and national

regulations.[12]

It is recommended to dissolve the compound in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Conclusion
2-Bromo-4-chloro-1-iodobenzene is a valuable research chemical that requires careful

handling due to its hazardous properties. By adhering to the guidelines outlined in this

document, researchers can minimize risks and maintain a safe laboratory environment. This

includes the consistent use of appropriate personal protective equipment, adherence to proper

handling and storage procedures, and preparedness for emergency situations such as spills or

accidental exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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